Cas no 12107-56-1 (Dichloro(1,2,5,6-η)-1,5-cyclooctadiene-palladium)

Dichloro(1,2,5,6-η)-1,5-cyclooctadiene-palladium is a palladium(II) complex featuring a coordinated 1,5-cyclooctadiene (COD) ligand. This compound is widely used as a catalyst precursor in cross-coupling reactions, hydrogenation, and other palladium-mediated transformations. Its key advantages include high reactivity, stability under ambient conditions, and ease of handling compared to more sensitive palladium sources. The COD ligand enhances solubility in organic solvents, facilitating homogeneous catalysis. The compound is particularly valued for its consistent performance in Heck, Suzuki, and Sonogashira couplings, offering reliable yields and selectivity. Its well-defined structure ensures reproducible results in synthetic applications, making it a preferred choice in academic and industrial research.
Dichloro(1,2,5,6-η)-1,5-cyclooctadiene-palladium structure
12107-56-1 structure
Product Name:Dichloro(1,2,5,6-η)-1,5-cyclooctadiene-palladium
CAS No:12107-56-1
MF:C8H12Cl2Pd
MW:285.506878852844
MDL:MFCD00012412
CID:48784
PubChem ID:24856679
Update Time:2025-10-29

Dichloro(1,2,5,6-η)-1,5-cyclooctadiene-palladium Chemical and Physical Properties

Names and Identifiers

    • dichloro[(1,2,5,6-η)-cycloocta-1,5-diene]palladium
    • Dichloro (1,5-cyclooctadiene) Palladium (II)
    • 1,5-Cyclooctadienepalladium(II) Dichloride
    • PdCl2(cod)
    • (cis,cis-1,5-Cyclooctadiene)palladium(II) chloride
    • Dichloro(1,5-cyclooctadiene)palladium(II)
    • Cycloocta-1,5-diene; palladium chloride
    • (5Z)-Cycloocta-1,5-diene;dichloropalladium
    • MFCD00012412
    • Dichloro(1,5-cyclooctadiene)palladium
    • AC-18121
    • Palladium, dichloro((1,2,5,6-eta)-1,5-cyclooctadiene)-
    • A804650
    • 10.14272/RRHPTXZOMDSKRS-PHFPKPIQSA-L.1
    • doi:10.14272/RRHPTXZOMDSKRS-PHFPKPIQSA-L.1
    • Dichloro(1,5-cyclooctadiene)palladium( cento)
    • (1Z,5Z)-cycloocta-1,5-diene;dichloropalladium
    • dichloro(1,5-cycloocta-diene)palladium(ii)
    • Palladium, dichloro[(1,2,5,6-eta)-1,5-cyclooctadiene]-
    • Dichloro(1,5-cyclooctadiene)palladium(II), 99%
    • SCHEMBL4248333
    • AKOS015964034
    • 12193-11-2
    • SCHEMBL502942
    • Palladium, dichloro[(1,2,5,6-.eta.)-1,5-cyclooctadiene]-
    • Dichloro(cycloocta-1,5-diene)palladium(II), Pd 37.3%
    • 12107-56-1
    • (1Z,5Z)-cycloocta-1,5-diene; palladium(2+); dichloride
    • Dichloro(1,5-cycloocatadiene)palladium(II)
    • Dichloro(1,2,5,6-η)-1,5-cyclooctadiene-palladium
    • MDL: MFCD00012412
    • Inchi: 1S/C8H12.2ClH.Pd/c1-2-4-6-8-7-5-3-1;;;/h1-2,7-8H,3-6H2;2*1H;/q;;;+2/p-2/b2-1-,8-7-;;;
    • InChI Key: RRHPTXZOMDSKRS-PHFPKPIQSA-L
    • SMILES: [Pd](Cl)Cl.C1C=CCCC=CC1 |c:3,7|

Computed Properties

  • Exact Mass: 283.93500
  • Monoisotopic Mass: 283.935
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 75.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -4
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Yellow solid
  • Melting Point: 210 °C (dec.) (lit.)
  • Boiling Point: No data available
  • Flash Point: 31.7 °C
  • Solubility: Soluble in dichloromethane
  • Water Partition Coefficient: Insoluble
  • PSA: 0.00000
  • LogP: 4.05180
  • Solubility: It is slightly soluble in chloroform, Tetrahydrothiophene, 1,1-dioxide and nitrobenzene.
  • Sensitiveness: Hygroscopic

Dichloro(1,2,5,6-η)-1,5-cyclooctadiene-palladium Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39
  • Storage Condition:Argon filled storage

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Dichloro(1,2,5,6-η)-1,5-cyclooctadiene-palladium Production Method

Dichloro(1,2,5,6-η)-1,5-cyclooctadiene-palladium Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:12107-56-1)(1,5-环辛二烯)氯化钯(II)
Order Number:LE25922992
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:12107-56-1)(1,5-环辛二烯)氯化钯(II)
LE25922992
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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